Cas no 97-86-9 (Isobutyl methacrylate)

Isobutyl methacrylate structure

Product Name:Isobutyl methacrylate

CAS No:97-86-9

Molecular Formula:C₈H₁₄O₂

Molecular Weight:142.195562839508

MDL:MFCD00008931

CID:34920

PubChem ID:24883154

Isobutyl methacrylate Properties

Names and Identifiers

- Isobutyl methacrylate
- 2-methyl-2-propenoic acid, 2-methylpropyl ester
- 2-methylpropyl 2-methylpropenoate
- 2-methylpropyl methacrylate
- 2-Propenoic acid, 2-methyl-, 2-methylpropyl ester
- Isobutyl methacrylate, stabilized with 15-20 ppm MEHQ
- ISO-BUTYL METHACRYLATE
- 2-Methylpropylmethacrylat
- i-butyl methacrylate
- Isobutyl 2-methylacrylate
- ISO-BUTYL NETHACRYLATE
- isobutyle
- isobutylemethacrylate
- Isobutylmethacrylat
- methacrylic acid isobutyl ester
- Methacrylsaeure-isobutylester
- Methacrylic Acid Isobutyl Ester (stabilized with HQ)
- Methacrylicacid, isobutyl ester (6CI,8CI)
- Acryester IB
- Blemmer IBMA
- I 205
- I 205 (methacrylate)
- Isobutyl 2-methyl-2-propenoate
- Isobutyl a-methylacrylate
- Light Ester IB
- NSC 18607
- Plexigum Q 611
- Methacrylic acid, isobutyl ester (6CI, 8CI)
- 2-Methyl-acrylic acid isobutyl ester
- 2-Methylpropyl 2-methylprop-2-enoate
- 2-Methylpropyl methacrylate
- Isobutyl α-methylacrylate
- Visiomer i-BMA
- Isobutyl .alpha.-methylacrylate
- EINECS 202-613-0
- AKOS005622614
- Q27291392
- Isobutyl Methacrylate (stabilized with HQ)
- UN 2283
- BBL010919
- Isobutyl alpha-methylacrylate
- EC 202-613-0
- CCRIS 4829
- Methacrylic Acid Isobutyl Ester
- Isobutylester kyseliny methakrylove
- M0132
- InChI=1/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H
- Tox21_303327
- MFCD00008931
- UNII-V11534UYZ0
- CAS-97-86-9
- Isobutyl methacrylate, 97%
- 9011-15-8
- MLS002152907
- Isobutyl Methacrylate, (stabilized with HQ)
- STK801852
- NS00001412
- SCHEMBL24562
- Isobutyl 2-methylacrylate #
- 2-methylpropyl 2-methylprop-2-enoate
- Isobutyl alpha-methacrylate
- Tox21_201568
- SMR001224512
- Isobutyl methacrylate, inhibited [UN2283] [Flammable liquid]
- V11534UYZ0
- ISOBUTYL METHACRYLATE [HSDB]
- BRN 1747595
- CHEMBL1453087
- iso-butyl methacrylate
- Propenoic acid, 2-methyl, isobutyl ester
- Isobutyl methacrylate, inhibited
- viscosity 100.0-160.0 mPa?s
- WLN: 1Y1 & 1OVY1 & U1
- DTXSID3025461
- NCGC00259117-01
- NSC18607
- NSC-18607
- Isobutylmethacrylate
- MFCD00084435
- 2-Methylpropyl 2-methyl-2-propenoate
- NCGC00091087-01
- 2-METHYLPROPYL METHACRYLATE
- DTXCID505461
- UN2283
- Methacrylic acid, isobutyl ester
- Isobutyl .alpha.-methacrylate
- HMS3039B08
- NCGC00256982-01
- Isobutylester kyseliny methakrylove [Czech]
- VS-02749
- HSDB 5312
- 97-86-9
- NCGC00091087-02
- +Expand
- MDL： MFCD00008931
- InChIKey： RUMACXVDVNRZJZ-UHFFFAOYSA-N
- Inchi： 1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
- SMILES： O=C(C(C)=C)OCC(C)C

Computed Properties

Exact Mass: 142.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 142.09938
Heavy Atom Count: 10
Complexity: 136
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.76170
PSA: 26.30000
Refractive Index: n20/D 1.420(lit.)
Water Partition Coefficient: Soluble in water at 20°C, 2g/L
Boiling Point: 155°C(lit.)
Melting Point: -37 ºC
Vapor Pressure: 3.5 mmHg ( 20 °C)
Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c
FEMA: 2189
Color/Form: Colorless transparent liquid [1]
Stability/Shelf Life: Light, heat and air sensitive. Polymerizes readily. Combustible. Incompatible with strong oxidizing agents.
Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether. [13]
Density: 0.886 g/mL at 25 °C(lit.)

Isobutyl methacrylate Security Information

Symbol: GHS07 GHS09
RTECS：OZ4900000
WGK Germany：1
Safety Term：3
Safety Instruction： S24-S37-S61
Packing Group：III
Risk Phrases：R10; R36/37/38; R43; R50
Dangerous goods sign： Xi N
Hazardous Material transportation number：UN 2283 3/PG 3
Hazard Statement： H315,H317,H319,H335,H400
Warning Statement： P261,P273,P280,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 10-36/37/38-43-50
Signal Word：Warning
TSCA：Yes
HazardClass：3

Isobutyl methacrylate Customs Data

HS CODE：2916140000
Customs Data：

China Customs Code:
2916140000

Overview:

2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

Isobutyl methacrylate Synthesis

Synthetic Circuit 1

115-11-7

79-41-4

97-86-9

Reaction Conditions

1.1 Reagents: N,N′-Bis[3-(3′,5′-di-tert-butyl-4′-hydroxyphenyl)propionyl]hydrazine Catalysts: Phenothiazine , Chloroplatinic acid Solvents: Isobutanol ; rt → 85 °C; 35 min, 1 MPa, 85 °C; 12 h, 2 MPa, 105 - 110 °C; 2 MPa → 1.4 MPa, 110 °C → 50 °C

Reference

: Method for preparing of isobutyl (meth) acrylate

, China, , ,

Synthetic Circuit 2

79-41-4

78-83-1

97-86-9

Reaction Conditions

1.1 Catalysts: Hydroquinone , Zirconium dioxide , Titania , Sulfate

Reference

: Synthesis of isobutyl methacrylate catalyzed by solid superacid SO42-/ZrO2-TiO2

Yang, Shidi; Tang, Fayou, Huagong Shikan, 2000, 14(8), 40-42

Synthetic Circuit 3

80-62-6

78-83-1

97-86-9

Reaction Conditions

Reference

: Transesterification of unsaturated acid esters

Huang, Huamin; Zhang, Jingwen; Lu, Yan, Jilin Daxue Ziran Kexue Xuebao, 1986, (3), 75-8

Synthetic Circuit 4

920-46-7

78-83-1

97-86-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; rt

Reference

: Visible Light-Induced Hydrosilylation of Electron-Deficient Alkenes by Iron Catalysis

Ding, Ling; Niu, Kaikai; Liu, Yuxiu; Wang, Qingmin, ChemSusChem, 2022, 15(10),

Synthetic Circuit 5

80-62-6

78-83-1

97-86-9

Reaction Conditions

1.1 Catalysts: Pentylenetetrazole , 4-Methoxyphenol , 1-Propanol, 2-methyl-, titanium(4+) salt (4:1) Solvents: Methanol ; 96 °C; 93 - 103 °C; < 65 °C; 3 h; 3 h; 4 h

Reference

: Method for production of low-boiling (meth)acrylic acid esters

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

6008-91-9

78-83-1

97-86-9

Reaction Conditions

1.1 Reagents: Potassium chloride Catalysts: Alcohol acyltransferase ; 3 h, 30 °C

Reference

: Method for manufacturing methacrylic acid and/or ester thereof with microorganisms or enzymes (from biomass)

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

6008-91-9

78-83-1

97-86-9

Reaction Conditions

1.1 Reagents: Potassium chloride Catalysts: Alcohol acyltransferase Solvents: Water ; 3 h, 30 °C

Reference

: Enzymic preparation of methacrylic acid ester

, World Intellectual Property Organization, , ,

Synthetic Circuit 8

78-83-1

80-62-6

97-86-9

Reaction Conditions

1.1 Catalysts: Titanium tetrabutoxide Solvents: Water ; 1 h, 70 °C
1.2 Reagents: Phenothiazine ; 70 °C

Reference

: Manufacture of alkyl (meth)acrylates

, Japan, , ,

Synthetic Circuit 9

58710-34-2

97-86-9

Reaction Conditions

1.1 Catalysts: 2,2′-Azobis[2-methylbutyronitrile] Solvents: Isopropanol ; 2 min, rt; 18 h, 65 °C; 65 °C → rt

Reference

: Dental care compositions containing dental beneficial agents and retentive silicon-containing polymers

, World Intellectual Property Organization, , ,

Synthetic Circuit 10

58710-34-2

97-86-9

Reaction Conditions

1.1 Catalysts: 2,2′-Azobis[2-methylbutyronitrile] Solvents: Isopropanol ; 2 min, rt; 18 h, 65 °C; 65 °C → rt

Reference

: Foamable dental compositions containing film formers and acrylic polymers

, World Intellectual Property Organization, , ,

Synthetic Circuit 11

2210-25-5

97-86-9

79-10-7

97-86-9

Reaction Conditions

1.1 Catalysts: 2,2′-Azobis[2-methylbutyronitrile] Solvents: Isopropanol ; 26 h, 65 °C

Reference

: Dental whitening compositions and methods

, World Intellectual Property Organization, , ,

Synthetic Circuit 12

78-83-1

75-86-5

97-86-9

Reaction Conditions

Reference

: Apparatus and process for continuous manufacture of alkyl methacrylates from acetone cyanohydrin

, Romania, , ,

Synthetic Circuit 13

97-86-9

Reaction Conditions

Reference

: Kinetic models in synthesis of butyl and isobutyl methacrylates

Grzesik, Miroslaw; Skrzypek, Jerzy; Nowak, Pawel, Inzynieria Chemiczna i Procesowa, 1999, 20(3), 375-386

Synthetic Circuit 14

97-86-9

Reaction Conditions

Reference

: α,β-Unsaturated carboxylic acids or their esters

, Federal Republic of Germany, , ,

Synthetic Circuit 15

97-86-9

Reaction Conditions

Reference

: Esters of unsaturated carboxylic acids

, Federal Republic of Germany, , ,

Synthetic Circuit 16

78-85-3

78-83-1

67-56-1

97-86-9

80-62-6

Reaction Conditions

1.1 Catalysts: Palladium , Bismuth Solvents: Methanol , Isobutanol

Reference

: Preparation of carboxylic acid esters

, Japan, , ,

Isobutyl methacrylate Raw materials

Isobutyl methacrylate Related Literature

1. Micro/nanotextured polymer coatings fabricated by UV curing-induced phase separation: creation of superhydrophobic surfaces

Shinji Kato,Aya Sato J. Mater. Chem. 2012 22 8613
2. Growth, characterization, and thin film transistor application of CH3NH3PbI3 perovskite on polymeric gate dielectric layers

Jenner H.?L. Ngai,Johnny K. W. Ho,Rocky K. H. Chan,S. H. Cheung,Louis M. Leung,S. K. So RSC Adv. 2017 7 49353
3. Polyrotaxane-based biointerfaces with dynamic biomaterial functions

Yoshinori Arisaka,Nobuhiko Yui J. Mater. Chem. B 2019 7 2123
4. Efficient prediction of suitable functional monomers for molecular imprinting via local density of states calculations

S. Zink,F. A. Moura,P. Alves da Silva Autreto,D. S. Galv?o,B. Mizaikoff Phys. Chem. Chem. Phys. 2018 20 13153
5. Polyrotaxane-based biointerfaces with dynamic biomaterial functions

Yoshinori Arisaka,Nobuhiko Yui J. Mater. Chem. B 2019 7 2123
6. Non-stabilized diazoalkane synthesis via the oxidation of free hydrazones by iodosylbenzene and application in in situ MIRC cyclopropanation

Emmanuelle M. D. Allouche,André B. Charette Chem. Sci. 2019 10 3802
7. Advances in chemistry and composition of soft materials for drug releasing contact lenses

Subir Chatterjee,Prashant Upadhyay,Manjul Mishra,Srividya M.,M. R. Akshara,Kamali N.,Zahra Sifat Zaidi,Sayeda F. Iqbal,Santosh K. Misra RSC Adv. 2020 10 36751
8. Vapochromic and mechanochromic films from square-planar platinum complexes in polymethacrylates

Justin R. Kumpfer,Stephen D. Taylor,William B. Connick,Stuart J. Rowan J. Mater. Chem. 2012 22 14196
9. Glass transition temperatures of poly(vinyl chloride) and polyacrylate materials and calcium ion-selective electrode properties

G. J. Moody,B. Saad,J. D. R. Thomas Analyst 1987 112 1143
10. Block copolymers containing stable radical and fluorinated blocks with long-range ordered morphologies prepared by anionic polymerization

Alicia Cintora,Hiroki Takano,Mohit Khurana,Alvin Chandra,Teruaki Hayakawa,Christopher K. Ober Polym. Chem. 2019 10 5094
11. Optical methods for sensing and imaging oxygen: materials, spectroscopies and applications

Xu-dong Wang,Otto S. Wolfbeis Chem. Soc. Rev. 2014 43 3666

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 97-86-9 (Isobutyl methacrylate)

Isobutyl methacrylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isobutyl methacrylate Security Information

Isobutyl methacrylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isobutyl methacrylate Synthesis

Synthetic Circuit 1

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Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Isobutyl methacrylate Raw materials

Isobutyl methacrylate Related Literature

Related Categories

97-86-9 (Isobutyl methacrylate) Related Products